molecular formula C9H10ClNO B104797 2-Chloro-1-[2-(methylamino)phenyl]ethanone CAS No. 16063-20-0

2-Chloro-1-[2-(methylamino)phenyl]ethanone

Cat. No.: B104797
CAS No.: 16063-20-0
M. Wt: 183.63 g/mol
InChI Key: XROLSOVOGKFCFQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-1-[2-(methylamino)phenyl]ethanone, also known as this compound, is a useful research compound. Its molecular formula is C9H10ClNO and its molecular weight is 183.63 g/mol. The purity is usually 95%.
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Properties

CAS No.

16063-20-0

Molecular Formula

C9H10ClNO

Molecular Weight

183.63 g/mol

IUPAC Name

2-chloro-1-[2-(methylamino)phenyl]ethanone

InChI

InChI=1S/C9H10ClNO/c1-11-8-5-3-2-4-7(8)9(12)6-10/h2-5,11H,6H2,1H3

InChI Key

XROLSOVOGKFCFQ-UHFFFAOYSA-N

SMILES

CNC1=CC=CC=C1C(=O)CCl

Canonical SMILES

CNC1=CC=CC=C1C(=O)CCl

Synonyms

Ethanone, 2-chloro-1-[2-(methylamino)phenyl]- (9CI)

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of N-methylaniline (5.43 ml) in toluene (60 ml) was added dropwise over 20 minutes to a stirred solution of boron trichloride (1M, 50 ml) in hexane at 0 to 5° under nitrogen. Chloroacetonitrile (3.8 ml) and then aluminium trichloride (7.34 g) were added and the mixture was stirred and heated under reflux overnight. The mixture was cooled to 20° and hydrochloric acid (2M, 100 ml) added. The mixture was heated at 100° for 30 minutes, then cooled to 20° and adjusted to pH 3 to 4 with aqueous sodium hydroxide (5M, 50 ml). The mixture was extracted with dichloromethane (2×400 ml) and the combined extracts were dried over magnesium sulphate. The solvent was removed by evaporation under reduced pressure and the residue purified by flash chromatography on a silica gel column eluted with dichloromethane to give 2-chloro-2'-(methylamino)acetophenone, m.p. 65°-68°.
Quantity
5.43 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
3.8 mL
Type
reactant
Reaction Step Two
Quantity
7.34 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
reactant
Reaction Step Three
Quantity
50 mL
Type
reactant
Reaction Step Four

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